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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzoic Acid

Cat. No.: B1664645 Get Quote

An In-Depth Technical Guide to 3-Chloro-5-hydroxybenzoic Acid

This technical guide provides a comprehensive overview of 3-Chloro-5-hydroxybenzoic Acid,

tailored for researchers, scientists, and professionals in drug development. It covers the core

physicochemical properties, biological activity, and experimental data related to this compound.

Core Properties
3-Chloro-5-hydroxybenzoic acid is a chemical compound with the molecular formula

C₇H₅ClO₃.[1][2][3] It is recognized for its role as a selective agonist for the G protein-coupled

receptor 81 (GPR81), also known as the lactate receptor.[4] Its CAS number is 53984-36-4.[1]

[2][3]

Physicochemical Data
A summary of the key quantitative properties of 3-Chloro-5-hydroxybenzoic Acid is

presented below.
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Property Value Source

Molecular Weight 172.57 g/mol [1]

Molecular Formula C₇H₅ClO₃ [1][2][3]

Purity ≥97% (HPLC) [1]

Appearance
White to Orange to Green

powder/crystal
[2]

Human GPR81 EC₅₀ 16 µM [4]

Biological Activity and Signaling Pathway
3-Chloro-5-hydroxybenzoic acid is a potent and selective agonist of the GPR81 lactate

receptor.[4] Activation of GPR81, particularly in adipose tissue, leads to a reduction in

triglyceride lipolysis. This mechanism is similar to the action of niacin on GPR109a, which is

used in the treatment of dyslipidemia. The selectivity of 3-Chloro-5-hydroxybenzoic acid for

GPR81 may offer a therapeutic advantage by avoiding the side effects associated with

GPR109a agonism, such as flushing and pruritus.

The simplified signaling pathway for GPR81-mediated inhibition of lipolysis is illustrated below.
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Caption: GPR81 activation by 3-Chloro-5-hydroxybenzoic acid inhibits lipolysis.
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Experimental Protocols and In Vivo Data
In Vivo Lipolysis Assay in Mice
A key experiment demonstrating the efficacy of 3-Chloro-5-hydroxybenzoic acid involves its

administration to obese mice to measure its effect on lipolysis.

Objective: To determine the in vivo effect of 3-Chloro-5-hydroxybenzoic acid on free fatty

acid levels in a mouse model of obesity.

Methodology:

Animal Model: C57Bl6/J mice are fed a high-fat diet for 10 weeks to induce obesity.

Fasting: Mice are fasted overnight prior to the experiment.

Compound Administration: 3-Chloro-5-hydroxybenzoic acid is administered orally (PO) at

varying doses (e.g., 30, 100, and 300 mg/kg).

Sample Collection: Blood samples are collected at specified time points post-administration.

Analysis: Plasma is analyzed to determine the concentration of nonesterified free fatty acids

(NEFA).

Outcome: A significant reduction in free fatty acids indicates that the compound effectively

inhibits lipolysis in vivo. A minimum efficacious dose was identified as 30 mg/kg in the

described study.[4]

The general workflow for this type of in vivo experiment is outlined below.
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Caption: Workflow for an in vivo lipolysis study in mice.

Potency Across Species
The potency of 3-Chloro-5-hydroxybenzoic acid has been evaluated across GPR81

orthologs from various species. This is crucial for preclinical model selection and translational

studies.
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Species GPR81 EC₅₀ (µM)

Human 16

Monkey 17

Dog 67

Rat 7

Mouse 22

Hamster 27

Data sourced from MedchemExpress.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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